Tetrafluoroethylene

• CAS No.: 116-14-3
• Product Name: Tetrafluoroethylene
• Molecular Formula: C2F4
• Molecular Weight: 100.01 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoroethene
• Standard InChI: InChI=1S/C2F4/c3-1(4)2(5)6
• Standard InChIKey: BFKJFAAPBSQJPD-UHFFFAOYSA-N
• SMILES: C(=C(F)F)(F)F
• Canonical SMILES: C(=C(F)F)(F)F
• Boiling Point: -105.3 °F at 760 mm Hg (NTP, 1992); -75.9 °C; -19.9 °C; -105.3°F
• Colorform: White translucent to opaque solid; Soft, waxy, milk-white solid; White solid; Colorless gas
• Density: 1.519 at -105 °F (NTP, 1992); 2.2 g/cu cm; 1.519 g/cu cm at -76 °C; Density (at -76 °C): 1.5 g/cm³; 1.519 at -105°F
• Flash Point: 32 °F (<0 °C) (closed cup) /Tetrafluoroethylene, inhibited/
• Melting Point: -224.5 °F (NTP, 1992); -142.5 °C; -89.0 °C; Melts to an extremely viscous gel at 327 °C; -131.15 °C; -131.2 °C; -224.5°F
• Physical Description: Tetrafluoroethylene, stabilized appears as a colorless odorless gas. Easily ignited. Vapors are heavier than air. May asphyxiate by the displacement of air. May violently polymerize under prolonged exposure to fire or heat, violently rupturing the container. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Water insoluble.; GasVapor; COLOURLESS ODOURLESS GAS.; Colorless, odorless gas.
• Description: Tetrafluoroethylene is a synthetic, colorless, flammable gas that is insoluble in water. Tetrafluoroethylene is used primarily in the synthesis of polytetrafluoroethylene resins. It is also used as a monomer in the synthesis of copolymers and as a propellant for food product aerosols. When heated to decomposition, tetrafluoroethylene emits highly toxic fluorocarbon fumes. The primary route of human exposure to this compound is inhalation. Acute inhalation exposure to tetrafluoroethylene may result in irritation of the respiratory tract and buildup of fluid in the lungs (pulmonary edema). Contact with this gas can cause eye irritation. This chemical is reasonably anticipated to be a human carcinogen. (NCI05); Tetrafluoroethylene, stabilized appears as a colorless odorless gas. Easily ignited. Vapors are heavier than air. May asphyxiate by the displacement of air. May violently polymerize under prolonged exposure to fire or heat, violently rupturing the container. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Water insoluble.; Tetrafluoroethene is a fluorocarbon.
• Shelf Life: Stable under recommended storage conditions.; The finished polymerized compound is inert under ordinary conditions.
• Solubility: Insoluble (NTP, 1992); 0.00 M; No substance has been found which will dissolve the polymer at moderate temperatures; In water, 1.59X10+2 mg/L at 25 °C; Solubility in water, mg/l at 25 °C: 159 (very slightly soluble)
• Synonyms: tetrafluoroethene; tetrafluoroethylene; tetrafluoroethylene, ion(1+); tetrafluoroethylene, ion(1-)
• Vapor Density: 3.87 (NTP, 1992) (Relative to Air); 3.87 (Air = 1); Relative vapor density (air = 1): 3.9; 3.87
• Vapor Pressure: 22800 mm Hg at 70 °F (NTP, 1992); 2.45e+04 mmHg; 2.45X10+4 mm Hg at 25 °C /extrapolated/; Vapor pressure, kPa at 20 °C: 2947; 22800 mmHg at 70°F
• PubChem Compound: 8301
• Last Modified: Nov 11 2021